Cas no 143051-87-0 (1,5,9,13-Tetraazacycloheptadecan-6-one,1,13-dimethyl-8-undecyl- (9CI))

• Product Name: 1,5,9,13-Tetraazacycloheptadecan-6-one,1,13-dimethyl-8-undecyl- (9CI)
• CAS No: 143051-87-0
• MF: C₂₆H₅₄N₄O
• MW: 438.733167171478
• CID: 181614
• Update Time: 2024-03-01

1,5,9,13-Tetraazacycloheptadecan-6-one,1,13-dimethyl-8-undecyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,5,9,13-Tetraazacycloheptadecan-6-one,1,13-dimethyl-8-undecyl- (9CI)
• BudmunchiamineF
• 1,5,9,13-Tetraazacycloheptadecan-6-one, 1,13-dimethyl-8-undecyl- (9CI)

• Inchi： 1S/C26H54N4O/c1-4-5-6-7-8-9-10-11-12-17-25-24-26(31)28-19-16-23-30(3)21-14-13-20-29(2)22-15-18-27-25/h25,27H,4-24H2,1-3H3,(H,28,31)
• InChI Key： BOANJIXVLGYHLA-UHFFFAOYSA-N
• SMILES： N1(C)CCCCN(C)CCCNC(CCCCCCCCCCC)CC(=O)NCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• XLogP3: 6.021

Experimental Properties

• Density: 0.880±0.06 g/cm3(Predicted)
• Boiling Point: 572.8±50.0 °C(Predicted)
• pka: 16.17±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Cyclic carboximidic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids Cyclic carboximidic acids